Cas no 28118-33-4 (Propanedinitrile,2,2-diethyl-)

• Product Name: Propanedinitrile,2,2-diethyl-
• CAS No: 28118-33-4
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 291065
• PubChem ID: 2777231
• Update Time: 2025-04-19

Propanedinitrile,2,2-diethyl- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2,2-diethyl-
• 2,2-diethylpropanedinitrile
• 2,2-diethylmalonitrile
• 2,2-diethylmalononitrile
• 2,2-diethyl-malononitrile
• 2,2-diethyl-propanedinitrile
• AC1MCRK3
• AG-A-23977
• CTK6C6940
• Diaethyl-malononitril
• diethyl-malononitrile
• Diethylmalonsaeuredinitril
• Diethylmalonsaeure-dinitril
• diethylpropanedinitrile
• OR24011
• AIEHSKCCVPIDNR-UHFFFAOYSA-N
• 28118-33-4
• SCHEMBL1343125
• Diaethylmalonitril
• 2, 2-diethylpropanedinitrile
• DTXSID50380425

• Inchi： 1S/C7H10N2/c1-3-7(4-2,5-8)6-9/h3-4H2,1-2H3
• InChI Key： AIEHSKCCVPIDNR-UHFFFAOYSA-N
• SMILES： N#CC(C#N)(CC)CC

Computed Properties

• Exact Mass: 122.0845
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58